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Get Quote

Executive Summary
Amphidinolide Q is a cytotoxic 12-membered macrolide isolated from the marine

dinoflagellate Amphidinium sp.[1] Its structural elucidation represents a classic case study in

natural product chemistry, evolving from initial planar structure determination via 2D NMR to

absolute stereochemical assignment using advanced derivatization techniques and total

synthesis. This guide details the technical workflow used to solve its structure, emphasizing the

integration of spectroscopic data, chemical degradation, and synthetic validation.

Isolation and Molecular Definition
Source and Extraction
The molecule was originally isolated from the symbiotic dinoflagellate Amphidinium sp. (strain

Y-5), cultured in a laboratory setting.[2] The isolation protocol required a multi-step

chromatographic approach to separate Amphidinolide Q from a complex mixture of related

congeners (Amphidinolides A-P).

Protocol: Isolation Workflow

Cultivation:Amphidinium sp.[1][2][3][4][5][6][7][8] cultured in unialgal condition (3000 L).
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Extraction: Harvested cells extracted with MeOH/Toluene (3:1).

Partitioning: Toluene-soluble fraction separated.

Purification:

Silica gel column chromatography (CHCl3/MeOH gradient).

Gel filtration (Sephadex LH-20).

Reverse-phase HPLC (ODS column) to yield pure Amphidinolide Q.

Molecular Formula Determination
High-Resolution Fast Atom Bombardment Mass Spectrometry (HR-FABMS) or Electrospray

Ionization (ESI-MS) established the molecular formula.

Key Data Point: The presence of a sodium adduct ion

consistent with a macrolide structure containing specific degrees of unsaturation (lactone
ring, exomethylene, ketone).

Planar Structure Elucidation (NMR Spectroscopy)[2]
The planar structure was solved using a suite of 2D NMR techniques to establish connectivity.

[2] The 12-membered lactone ring is a distinguishing feature, smaller than the 26-membered

rings found in other Amphidinolides (e.g., B, H).

Fragment Assembly via COSY and TOCSY
Proton-proton connectivities were mapped using

COSY and TOCSY experiments. This allowed for the construction of distinct spin systems:

Fragment A (C2–C4): Identification of the ester linkage and adjacent methylene/methine

protons.

Fragment B (C6–C12): Tracing the carbon chain through the exomethylene group and

secondary alcohols.
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Macrocyclization Logic via HMBC
Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy was critical for linking the spin

systems across quaternary carbons and heteroatoms.

Ester Linkage: A diagnostic correlation was observed between the C-1 carbonyl carbon and

the proton at the lactone closure site (typically C-11 or C-13 depending on numbering

conventions).

Exomethylene: Correlations from the exocyclic methylene protons to adjacent carbons

confirmed the position of the double bond within the ring or side chain.

Data Summary Table (Representative Signals)

Position Type
NMR Features
(approx.

)

NMR Features
(approx.

)

Key HMBC
Correlations

C-1 Carbonyl - ~170-175 ppm
H-2, H-13

(Lactone closure)

C-12 Exomethylene
~4.8 - 5.0 ppm

(singlets)
~110-115 ppm C-11, C-13

C-X Oxymethine ~3.5 - 5.0 ppm ~70-80 ppm C-1 (if lactone)

Stereochemical Assignment
The absolute configuration of Amphidinolide Q was not fully resolved in the initial isolation

(1991). It required a dedicated study (Takahashi et al., 2008) utilizing the modified Mosher's

method and J-based configuration analysis.

Modified Mosher’s Method
To determine the absolute configuration of secondary alcohols, the molecule was derivatized

with

- and
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-

-methoxy-

-(trifluoromethyl)phenylacetic acid (MTPA).

Protocol: MTPA Ester Analysis

Derivatization: Treat separate aliquots of Amphidinolide Q with

- and

-MTPA-Cl in pyridine.

NMR Analysis: Acquire

NMR spectra for both esters.

Calculation: Calculate

for protons neighboring the chiral center.

Assignment: A positive

indicates protons on the right side of the plane (Model A), while negative values indicate the
left.

Stereogenic Centers
The analysis established the absolute configurations as 4R, 7R, 9S, 11R, 13R. This revision

was crucial, as earlier assumptions based on homology with other Amphidinolides were

insufficient.

Synthetic Validation (Total Synthesis)
The ultimate proof of structure was the total synthesis achieved by Kobayashi’s group (2009).

This synthesis confirmed the stereochemical assignment and provided material for further

biological testing.

Retrosynthetic Strategy
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The synthesis disconnected the molecule into two key segments:

Segment A: Containing the C1–C9 fragment (constructed via Myers alkylation).

Segment B: Containing the C10–C15 fragment (constructed via Julia coupling).

Key Synthetic Steps[9]
Julia-Kocienski Olefination: Used to form the C=C double bonds with high stereocontrol (

-selectivity).

Myers Asymmetric Alkylation: Introduced the methyl stereocenters with high enantiomeric

excess.

Yamaguchi Macrolactonization: The final ring-closing step, forming the 12-membered lactone

from the seco-acid precursor.

Retrosynthetic Analysis

Fragment A
(Myers Alkylation)

Fragment B
(Julia Coupling)

Fragment Coupling
(Aldol/Esterification)

Yamaguchi
Macrolactonization

Synthetic
Amphidinolide Q

Click to download full resolution via product page

Figure 1: Convergent synthetic strategy for Amphidinolide Q validation.

Elucidation Workflow Diagram
The following diagram summarizes the logical flow from isolation to final structural confirmation.
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Figure 2: Structural elucidation workflow from isolation to synthetic confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1250277?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/21709623/
https://pubmed.ncbi.nlm.nih.gov/21709623/
https://triggered.stanford.clockss.org/ServeContent?doi=10.3987%2Frev-96-sr1
https://pubmed.ncbi.nlm.nih.gov/19803529/
https://pubmed.ncbi.nlm.nih.gov/12816496/
https://pubmed.ncbi.nlm.nih.gov/12816496/
https://pubmed.ncbi.nlm.nih.gov/12816496/
https://pubmed.ncbi.nlm.nih.gov/12816496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264435/
https://www.mdpi.com/1420-3049/16/7/5422
https://www.benchchem.com/product/b1250277/docs#technical-deep-dive-structural-elucidation-of-amphidinolide-q
https://www.benchchem.com/product/b1250277/docs#technical-deep-dive-structural-elucidation-of-amphidinolide-q
https://www.benchchem.com/product/b1250277/docs#technical-deep-dive-structural-elucidation-of-amphidinolide-q
https://www.benchchem.com/product/b1250277/docs#technical-deep-dive-structural-elucidation-of-amphidinolide-q
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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